Cas no 1804678-79-2 (4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile)

• Product Name: 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile
• CAS No: 1804678-79-2
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4916516
• Update Time: 2025-10-29

4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C8H7F2N3O/c9-8(10)4-3-13-5(1-2-11)7(14)6(4)12/h3,8,14H,1H2,(H2,12,13)
• InChI Key： DQGDXKOGDROCDR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC#N)C(=C1N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.1
• Topological Polar Surface Area: 82.9

Additional information on 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile

4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile (CAS No. 1804678-79-2): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile, identified by the CAS number 1804678-79-2, represents a significant intermediate in the realm of pharmaceutical synthesis. Its unique structural configuration, featuring both amino and hydroxyl functional groups alongside a difluoromethyl substituent, positions it as a versatile building block for the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have underscored the importance of heterocyclic compounds in drug design. Among these, pyridine derivatives have garnered considerable attention due to their broad spectrum of biological activities. The presence of a hydroxyl group in the 3-position and an amino group at the 4-position of the pyridine core enhances the compound's reactivity, making it an attractive candidate for further functionalization. The incorporation of a difluoromethyl group at the 5-position not only imparts additional electronic properties but also contributes to metabolic stability, a crucial factor in drug development.

In the context of contemporary pharmaceutical research, 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile has been explored for its potential in synthesizing kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The electron-withdrawing nature of the nitrile group at the 2-position further enhances its utility as a precursor for more complex molecules. Researchers have leveraged this compound to develop novel scaffolds that exhibit potent inhibitory effects on targets such as Janus kinases (JAKs) and Tyrosine Kinases (TYKs).

One notable application of this intermediate has been in the synthesis of small-molecule inhibitors targeting Janus kinases (JAKs). JAKs play a critical role in signal transduction pathways involved in immune responses and hematopoiesis. Inhibitors of these kinases have shown promise in treating autoimmune disorders such as rheumatoid arthritis and inflammatory bowel disease. The structural features of 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile, particularly its ability to form hydrogen bonds and interact with metal ions, make it an excellent candidate for designing JAK inhibitors with high selectivity and affinity.

Moreover, the compound has been utilized in the development of antiviral agents. The unique combination of functional groups allows for modifications that can target viral proteases and polymerases. For instance, derivatives of this intermediate have been investigated for their potential to inhibit replication enzymes in RNA viruses, offering a new avenue for antiviral therapy. The stability provided by the difluoromethyl group ensures that these derivatives maintain their integrity under physiological conditions, enhancing their efficacy.

The synthesis of 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile involves multi-step organic reactions that highlight its synthetic versatility. Starting from commercially available pyridine precursors, functional group transformations such as halogenation, nitrile introduction, and selective reduction are commonly employed. These synthetic routes not only showcase the compound's adaptability but also demonstrate its feasibility for large-scale production, which is essential for industrial applications.

In recent years, computational methods have been increasingly employed to optimize the synthesis and application of this intermediate. Molecular modeling techniques have helped researchers predict binding affinities and identify optimal modifications, thereby accelerating the drug discovery process. By integrating experimental data with computational insights, scientists have been able to fine-tune structures derived from 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile to achieve desired pharmacological properties.

The growing interest in fluorinated compounds stems from their ability to modulate metabolic pathways and enhance drug bioavailability. The presence of fluorine atoms in pharmaceuticals often leads to improved pharmacokinetic profiles, including increased lipophilicity and resistance to enzymatic degradation. In this regard, derivatives of 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile represent an exciting frontier in medicinal chemistry, offering opportunities to develop next-generation therapeutics with enhanced efficacy and reduced side effects.

Ethical considerations also play a significant role in pharmaceutical research involving intermediates like this one. Ensuring that synthetic pathways are sustainable and environmentally friendly is paramount. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce energy consumption during production. This aligns with broader efforts within the pharmaceutical industry to adopt more sustainable practices while maintaining high standards of quality and safety.

In conclusion, 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile, with its CAS number 1804678-79-2, stands as a cornerstone intermediate in modern pharmaceutical synthesis. Its structural versatility and functional groups make it indispensable for developing novel therapeutic agents across various therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery efforts.